2-[(2-chlorobenzoyl)amino]-N-(2-ethoxyphenyl)-5-iodobenzamide

• IUPAC Name: 2-[(2-chlorobenzoyl)amino]-N-(2-ethoxyphenyl)-5-iodobenzamide
• InChI: InChI=1S/C22H18ClIN2O3/c1-2-29-20-10-6-5-9-19(20)26-22(28)16-13-14(24)11-12-18(16)25-21(27)15-7-3-4-8-17(15)23/h3-13H,2H2,1H3,(H,25,27)(H,26,28)
• InChI Key: QCCSHYOBGNXSMP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)I)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C22H18ClIN2O3
• Molecular Weight: 520.7 g/mol

Description

2-[(2-chlorobenzoyl)amino]-N-(2-ethoxyphenyl)-5-iodobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of drug discovery and development. This compound, also referred to as CIIB, is a small molecule that has been synthesized and studied extensively for its biological and pharmacological properties.

Mechanism of Action

The mechanism of action of CIIB involves its ability to bind to specific target enzymes and inhibit their activity. The compound has been shown to bind to the active site of CK2 and HDACs, thereby preventing the enzymes from carrying out their normal functions. This inhibition of enzyme activity can lead to a variety of biological and pharmacological effects, depending on the specific enzyme targeted by the compound.
Biochemical and Physiological Effects:
CIIB has been shown to exhibit a variety of biochemical and physiological effects in vitro and in vivo. For instance, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for the development of anticancer drugs. Additionally, CIIB has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. The compound has also been shown to exhibit anti-inflammatory and neuroprotective effects, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of CIIB for lab experiments is its potent inhibitory activity against several enzymes that are involved in various physiological and pathological processes. This makes the compound a valuable tool for studying the role of these enzymes in disease development and progression. Additionally, the compound has been shown to exhibit a variety of biological and pharmacological effects, which may have potential applications in drug discovery and development.
One of the limitations of CIIB for lab experiments is its relatively complex synthesis method, which requires the use of several reagents and solvents. This can make the compound difficult and expensive to produce, which may limit its availability for research purposes. Additionally, the compound may exhibit off-target effects or toxicity at high concentrations, which can complicate its use in certain experiments.

Future Directions

There are several future directions for research on CIIB. One potential direction is the development of more efficient and cost-effective synthesis methods for the compound, which would increase its availability for research purposes. Another direction is the identification of new target enzymes for the compound, which would expand its potential applications in drug discovery and development. Additionally, further studies are needed to investigate the potential therapeutic applications of CIIB in various diseases, such as cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

CIIB has been studied extensively for its potential applications in drug discovery and development. The compound has been shown to exhibit potent inhibitory activity against several enzymes that are involved in various physiological and pathological processes. For instance, CIIB has been shown to inhibit the activity of protein kinase CK2, which is involved in the regulation of cell growth and proliferation. Additionally, CIIB has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression.